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Compound of Interest

Compound Name: Heptyl benzoate

cat. No.: B14017024

An In-depth Technical Guide to the Molecular Formula and Weight of Heptyl Benzoate

Introduction

Heptyl benzoate (C14H2002) is an organic compound, specifically the ester formed from the
condensation of benzoic acid and heptanol. It is recognized for its applications in the fragrance
and flavor industries, contributing a fruity and floral scent profile. For researchers and
professionals in drug development and materials science, a precise understanding of its
molecular characteristics is fundamental for its application in novel formulations and synthesis
pathways. This guide provides a detailed overview of the molecular formula and weight of
heptyl benzoate, the experimental protocols for their determination, and a common synthesis
workflow.

Physicochemical Properties of Heptyl Benzoate

The fundamental molecular and physical properties of heptyl benzoate are summarized below.
These data are crucial for a range of applications, from quality control to computational
modeling.
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Property Value

Molecular Formula C14H2002[1][2][3]

Molecular Weight 220.31 g/mol [1]

IUPAC Name heptyl benzoate

CAS Registry Number 7155-12-6[2]

Synonyms n-Heptyl benzoate, Benzoic acid, heptyl ester[2]
[4]

Appearance Colorless clear liquid (estimated)[5]

Specific Gravity 0.980 g/cm?3 at 25°C[5]

Boiling Point 257.0 °C at 760 mmHg|[5]

Experimental Determination of Molecular Formula
and Weight

The determination of a compound's molecular formula is a two-step process involving the
identification of the empirical formula followed by the determination of the molecular weight.[1]

o Empirical Formula Determination: The empirical formula, which represents the simplest
whole-number ratio of atoms in the compound, is typically determined through elemental
analysis.[6][4] Techniques like combustion analysis are used to find the mass percentages of
each element (carbon, hydrogen, oxygen).[7][8] These percentages are then converted to
molar ratios to establish the empirical formula.[2][4][9]

e Molecular Weight Determination: Mass spectrometry is the primary technique for accurately
determining the molecular weight of an organic compound.[1][10][11] The molecular weight
is used in conjunction with the empirical formula to deduce the molecular formula.[9][11]

Key Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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The following is a generalized protocol for determining the molecular weight of a compound like

heptyl benzoate using mass spectrometry.

Objective: To determine the precise molecular weight of the analyte.

Materials:

Analyte sample (Heptyl Benzoate)
High-resolution mass spectrometer (e.g., ESI-MS or MALDI-TOF)[12]
Appropriate solvent for sample dissolution

Calibration standard

Methodology:

Sample Preparation: A small, pure sample of the compound is dissolved in a suitable volatile
solvent.

lonization: The sample is introduced into the mass spectrometer where it is ionized.
Common techniques include Electrospray lonization (ESI) or Electron Impact (El).[13] During
this process, the molecule is converted into a molecular ion (a radical cation) by losing an
electron.[5]

Acceleration: The newly formed ions are accelerated by an electric field into the mass
analyzer.[13]

Deflection/Separation: In the mass analyzer, ions are separated based on their mass-to-
charge ratio (m/z) by a magnetic or electric field.[13]

Detection: The separated ions are detected, and a signal is generated for each ion. The
intensity of the signal is proportional to the abundance of that ion.

Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak with
the highest m/z value, excluding minor isotopic peaks, typically represents the molecular ion.
[5] This m/z value corresponds to the molecular weight of the compound. High-resolution
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mass spectrometry can provide a highly accurate mass, which helps in confirming the
molecular formula.[5][10]

Workflow for Molecular Weight Determination via Mass Spectrometry

Sample Preparation
(Dissolve Heptyl Benzoate)

l

lonization
(e.g., Electrospray lonization)

l

Acceleration
(Electric Field)

l

Mass Analysis
(Separation by m/z ratio)

l

Detection
(lon Detector)

Data Analysis
(Generate Mass Spectrum)

Identify Molecular lon Peak
(Determine Molecular Weight)

Click to download full resolution via product page

Caption: Experimental workflow for determining the molecular weight of Heptyl Benzoate.
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Synthesis of Heptyl Benzoate via Fischer
Esterification

Heptyl benzoate can be synthesized through the Fischer esterification reaction, which involves
reacting a carboxylic acid (benzoic acid) with an alcohol (1-heptanol) in the presence of a
strong acid catalyst.[14]

Key Experimental Protocol: Fischer Esterification

The following is a generalized protocol for the synthesis of heptyl benzoate.
Objective: To synthesize heptyl benzoate from benzoic acid and 1-heptanol.
Materials:

Benzoic acid

e 1-heptanol

e Strong acid catalyst (e.g., concentrated Sulfuric Acid)[14]

o Organic solvent (e.g., Toluene) for azeotropic removal of water
e Sodium bicarbonate solution

e Anhydrous sodium sulfate

o Reflux and distillation apparatus

Methodology:

o Reaction Setup: Benzoic acid, an excess of 1-heptanol, and a catalytic amount of
concentrated sulfuric acid are combined in a round-bottom flask.[3]

o Reflux: The mixture is heated to reflux. The reaction is an equilibrium, and to drive it towards
the formation of the ester, the water produced as a byproduct is removed.[14][15] This can
be achieved using a Dean-Stark apparatus.
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Work-up: After the reaction is complete (monitored by techniques like TLC), the mixture is
cooled. The excess acid catalyst is neutralized by washing with a sodium bicarbonate
solution.[3]

Extraction and Drying: The organic layer containing the ester is separated, washed with
brine, and dried over an anhydrous drying agent like sodium sulfate.[3]

Purification: The solvent is removed under reduced pressure. The crude heptyl benzoate is
then purified, typically by vacuum distillation, to obtain the final product.[16]

Characterization: The identity and purity of the synthesized heptyl benzoate are confirmed
using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.
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Workflow for Heptyl Benzoate Synthesis via Fischer Esterification
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Caption: Synthesis and purification workflow for Heptyl Benzoate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14017024?utm_src=pdf-body-img
https://www.benchchem.com/product/b14017024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14017024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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